3-hydroxy-4-[(3-methylpiperidino)methyl]-6H-benzo[c]chromen-6-one

• IUPAC Name: 3-hydroxy-4-[(3-methylpiperidin-1-yl)methyl]benzo[c]chromen-6-one
• InChI: InChI=1S/C20H21NO3/c1-13-5-4-10-21(11-13)12-17-18(22)9-8-15-14-6-2-3-7-16(14)20(23)24-19(15)17/h2-3,6-9,13,22H,4-5,10-12H2,1H3
• InChI Key: KGRWBLYBFJAAAY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC2=C(C=CC3=C2OC(=O)C4=CC=CC=C34)O
• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol

Description

3-Hydroxy-4-[(3-methylpiperidino)methyl]-6H-benzo[c]chromen-6-one is a synthetic derivative of the 6H-benzo[c]chromen-6-one scaffold, a coumarin-like structure with a fused benzene ring system. This compound features a hydroxyl group at position 3 and a (3-methylpiperidino)methyl substituent at position 4. Its design is inspired by urolithins, natural metabolites of ellagic acid known for neuroprotective properties . Synthesized via copper-catalyzed coupling or metal-free dehydrogenative methods , it is part of a broader effort to develop therapeutics targeting neurodegenerative diseases, particularly as phosphodiesterase II (PDE2) or cholinesterase inhibitors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-hydroxy-4-[(3-methylpiperidino)methyl]-6H-benzo[c]chromen-6-one can be achieved through several synthetic routes. One common method involves the condensation of 2-hydroxyacetophenone with benzaldehyde in the presence of sodium hydroxide in ethanol, followed by treatment with alkaline hydrogen peroxide . This reaction yields the corresponding spirochromanone-containing flavonol.

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-hydroxy-4-[(3-methylpiperidino)methyl]-6H-benzo[c]chromen-6-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group at position 3 can be oxidized to form a ketone.

Reduction: The carbonyl group in the chromen-6-one core can be reduced to form a hydroxyl group.

Substitution: The [(3-methylpiperidino)methyl] group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) and alkyl halides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group can yield a ketone, while reduction of the carbonyl group can produce a secondary alcohol.

Scientific Research Applications

3-hydroxy-4-[(3-methylpiperidino)methyl]-6H-benzo[c]chromen-6-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurodegenerative disorders.

Industry: It is used in the development of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 3-hydroxy-4-[(3-methylpiperidino)methyl]-6H-benzo[c]chromen-6-one involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its biological effects. For example, it has been shown to inhibit phosphodiesterase II, which plays a role in various cellular processes .

Comparison with Similar Compounds

Comparison with Alkoxylated Derivatives

Alkoxylated derivatives, such as 3-butoxy-6H-benzo[c]chromen-6-one (1f) , exhibit potent PDE2 inhibition (IC50: 3.67 ± 0.47 µM) . Key findings:

• Chain Length : Optimal activity occurs with ~5-carbon substituents (e.g., pentyl in 1g ), balancing lipophilicity and steric effects .
• Flexibility : Ether-linked groups (e.g., 1h ) show reduced activity compared to alkyl chains, highlighting the importance of hydrophobicity .

Table 1: Alkoxylated Derivatives and PDE2 Activity

Compound	Substituent	IC50 (µM)	Notes
1f	3-Butoxy	3.67	Optimal PDE2 inhibition
1g	3-Pentyloxy	5.12	High lipophilicity
1h	Ethyl acetate-linked	>10	Reduced activity

Comparison with Piperidine/Piperazine Derivatives

Piperazine-based derivatives (e.g., Compound 58 ) demonstrate enhanced cholinesterase inhibition compared to piperidine analogs :

• Spacer Length: A three-carbon spacer between the chromenone core and piperazine improves acetylcholinesterase (AChE) inhibition by ~30% .

Comparison with Tetrahydro Derivatives

Tetrahydro analogs (e.g., 3-hydroxy-4-[(4-methylpiperazinyl)methyl]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one) exhibit altered ring planarity, reducing PDE2 affinity but improving solubility . The target compound’s non-saturated core likely enhances π-π stacking with aromatic residues in enzyme binding pockets .

Comparison with ERβ-Selective Analogs

Bis-hydroxylated derivatives (e.g., 3,8-dihydroxy-6H-benzo[c]chromen-6-one) show potent estrogen receptor beta (ERβ) agonism (ERβ IC50 <10 nM, >100-fold selectivity over ERα) . The target compound’s single hydroxyl group at position 3 limits ERβ affinity, underscoring the necessity of dual hydroxylation for this target .

Biological Activity

Overview

3-Hydroxy-4-[(3-methylpiperidino)methyl]-6H-benzo[c]chromen-6-one is a synthetic compound belonging to the class of chromen-6-ones, which are recognized for their diverse biological activities. This compound has garnered attention in medicinal chemistry for its potential therapeutic applications, particularly in the realms of neurodegenerative disorders, antimicrobial activity, and as an antioxidant.

Chemical Structure and Properties

The structural formula of 3-hydroxy-4-[(3-methylpiperidino)methyl]-6H-benzo[c]chromen-6-one is represented as follows:

$$\text{C}_{20}\text{H}_{21}\text{N}\text{O}_{3}$$

IUPAC Name

The compound is officially named 3-hydroxy-4-[(3-methylpiperidin-1-yl)methyl]benzo[c]chromen-6-one .

The biological activity of this compound can be attributed to its interaction with specific molecular targets. It has been shown to inhibit phosphodiesterase II (PDE2), an enzyme involved in various cellular signaling pathways. This inhibition can lead to increased levels of cyclic AMP (cAMP), which plays a crucial role in mediating cellular responses and may contribute to its neuroprotective effects.

Antimicrobial Activity

Research indicates that compounds similar to 3-hydroxy-4-[(3-methylpiperidino)methyl]-6H-benzo[c]chromen-6-one exhibit significant antimicrobial properties. For instance, studies on related chromenone derivatives have shown effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant bacteria .

Antioxidant Properties

The antioxidant capacity of this compound is noteworthy, as it can scavenge free radicals and reduce oxidative stress within cells. This property is particularly relevant in the context of neurodegenerative diseases where oxidative damage is a contributing factor .

Neuroprotective Effects

Preliminary studies suggest that the compound may offer neuroprotective benefits. By modulating pathways associated with neuronal survival and apoptosis, it may help mitigate the effects of neurodegenerative conditions such as Alzheimer’s disease .

Case Study 1: Neuroprotection

In a study examining the neuroprotective effects of chromenone derivatives, 3-hydroxy-4-[(3-methylpiperidino)methyl]-6H-benzo[c]chromen-6-one was found to enhance neuronal survival in vitro under oxidative stress conditions. The results indicated a reduction in apoptotic markers and improved cell viability compared to controls .

Case Study 2: Antimicrobial Efficacy

A comparative analysis of various chromenone derivatives demonstrated that 3-hydroxy-4-[(3-methylpiperidino)methyl]-6H-benzo[c]chromen-6-one exhibited significant antibacterial activity against Gram-positive bacteria, including Staphylococcus aureus. The Minimum Inhibitory Concentration (MIC) was determined to be effective at low concentrations, highlighting its potential as a therapeutic agent .

Data Table: Biological Activities

Activity Type	Effect	Reference
Antimicrobial	Effective against Gram-positive bacteria
Antioxidant	Reduces oxidative stress
Neuroprotective	Enhances neuronal survival under stress

Q & A

Q. Table 1: Comparison of Synthesis Methods

Method	Yield (%)	Purity (%)	Key Advantage	Reference
Cu-Catalyzed Alkylation	65–75	90	Broad substrate compatibility
Metal-Free Cyclization	82	95	Eco-friendly, low toxicity
Pd-Catalyzed Coupling	70–85	93	High regioselectivity

Basic: How is structural characterization performed using spectroscopic techniques?

Methodological Answer:

• NMR Spectroscopy : ¹H and ¹³C NMR identify substituent positions (e.g., methylpiperidine protons at δ 2.3–2.7 ppm; chromenone carbonyl at ~160 ppm) .
• IR Spectroscopy : Hydroxyl (3200–3400 cm⁻¹) and lactone carbonyl (1740 cm⁻¹) groups confirm core structure .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]⁺ at m/z 328.1787) .

Advanced: What methodological approaches analyze its interaction with phosphodiesterase II (PDE II) for neurodegenerative research?

Methodological Answer:

• Enzyme Inhibition Assays : Measure IC₅₀ values using fluorogenic substrates (e.g., cAMP analogs) in neuronal cell lysates. Derivatives with chromenone cores show IC₅₀ values <10 µM .
• Molecular Docking : Computational models (e.g., AutoDock Vina) predict binding at PDE II’s catalytic site, with the piperidine moiety enhancing hydrophobic interactions .
• Cell Viability Studies : Pre-treatment with the compound (10–50 µM) reduces neurotoxicity in SH-SY5Y cells exposed to Aβ aggregates, suggesting neuroprotection via PDE II inhibition .

Advanced: How can researchers resolve contradictions in reported biological activities?

Methodological Answer:
Discrepancies often arise from structural variations or assay conditions. Strategies include:

• Structure-Activity Relationship (SAR) Analysis : Compare derivatives (Table 2) to isolate functional groups responsible for activity. For example, replacing piperidine with piperazine increases cholinesterase inhibition by 30% .
• Standardized Assays : Use consistent cell lines (e.g., HEK293 for receptor binding) and positive controls (e.g., donepezil for PDE II) to minimize variability .

Q. Table 2: Biological Activity Comparison

Derivative	Target IC₅₀ (µM)	Key Structural Feature	Reference
Parent Compound	12.5 (PDE II)	3-Methylpiperidine
Piperazine Analog	8.7 (PDE II)	Piperazine spacer
7,8,9,10-Tetrahydro Analog	15.3 (PDE II)	Saturated chromenone ring

Basic: What are the compound’s key physicochemical properties relevant to experimental design?

Methodological Answer:

• Solubility : Low aqueous solubility (<0.1 mg/mL) necessitates DMSO or ethanol as solvents for in vitro studies .
• Stability : Stable at pH 4–8 (24-hour study); degradation occurs under UV light, requiring amber vials for storage .
• Thermal Properties : Melting point ~122–124°C (differential scanning calorimetry) .

Advanced: How can synthesis be optimized for scalability in academic labs?

Methodological Answer:

• Flow Chemistry : Reduces reaction time from hours to minutes and improves yield by 15% compared to batch methods .
• Green Chemistry : Replace toxic oxidants (CrO₃) with K₂S₂O₈ in aqueous media, achieving 80% yield with minimal waste .
• Automated Purification : Flash chromatography systems (e.g., Biotage®) enhance reproducibility for intermediates .

Basic: What spectroscopic and chromatographic methods ensure purity validation?

Methodological Answer:

• HPLC-PDA : Reverse-phase C18 columns (acetonitrile/water gradient) detect impurities <0.5% .
• TLC Monitoring : Silica plates (ethyl acetate/hexane, 3:7) track reaction progress (Rf ~0.4 for pure product) .

Advanced: What computational tools predict its pharmacokinetic profile?

Methodological Answer:

• ADMET Prediction : SwissADME estimates moderate blood-brain barrier penetration (log BB = 0.3) and CYP3A4 metabolism .
• MD Simulations : GROMACS models show 80% plasma protein binding, suggesting prolonged half-life in vivo .